Cas no 2096332-96-4 (2-Fluoro-5-(methoxymethoxy)phenylboronic acid)

• Product Name: 2-Fluoro-5-(methoxymethoxy)phenylboronic acid
• CAS No: 2096332-96-4
• MF: C₈H₁₀BFO₄
• MW: 199.972006320953
• MDL: MFCD18837601
• CID: 4637922
• PubChem ID: 56737630
• Update Time: 2025-06-10

2-Fluoro-5-(methoxymethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(methoxymethoxy)phenylboronic Acid
• BS-34134
• 2096332-96-4
• E91707
• [2-fluoro-5-(methoxymethoxy)phenyl]boronic acid
• WID33296
• CS-0178329
• (2-Fluoro-5-(methoxymethoxy)phenyl)boronicacid
• MFCD18837601
• (2-Fluoro-5-(methoxymethoxy)phenyl)boronic acid
• 2-Fluoro-5-(methoxymethoxy)phenylboronic acid

• MDL： MFCD18837601
• Inchi： 1S/C8H10BFO4/c1-13-5-14-6-2-3-8(10)7(4-6)9(11)12/h2-4,11-12H,5H2,1H3
• InChI Key： GMMNEHAUEUPEKF-UHFFFAOYSA-N
• SMILES： B(C1=CC(OCOC)=CC=C1F)(O)O

Computed Properties

• Exact Mass: 200.0656171g/mol
• Monoisotopic Mass: 200.0656171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Fluoro-5-(methoxymethoxy)phenylboronic acid

2-Fluoro-5-(methoxymethoxy)phenylboronic acid (CAS No. 2096332-96-4): An Emerging Compound in Medicinal Chemistry

2-Fluoro-5-(methoxymethoxy)phenylboronic acid (CAS No. 2096332-96-4) is a versatile and highly functionalized boronic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique combination of a fluoro substituent and a methoxymethoxy protecting group, offers a wide range of applications in the synthesis of complex organic molecules and pharmaceuticals.

The fluoro substituent in 2-Fluoro-5-(methoxymethoxy)phenylboronic acid plays a crucial role in modulating the physicochemical properties of the molecule, such as its lipophilicity, metabolic stability, and biological activity. Fluorine atoms are known for their ability to enhance the binding affinity of drug molecules to their target receptors, making this compound an attractive building block for the development of novel therapeutic agents.

The methoxymethoxy protecting group (MOM) is a commonly used protecting group in organic synthesis due to its ease of introduction and removal under mild conditions. In the context of 2-Fluoro-5-(methoxymethoxy)phenylboronic acid, the MOM group serves to protect the phenolic hydroxyl group during synthetic transformations, ensuring that the integrity of the molecule is maintained throughout multi-step syntheses. This feature makes 2-Fluoro-5-(methoxymethoxy)phenylboronic acid particularly useful in the synthesis of complex natural products and drug candidates.

Recent studies have highlighted the potential of 2-Fluoro-5-(methoxymethoxy)phenylboronic acid in various medicinal chemistry applications. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The unique combination of the fluoro substituent and the MOM protecting group allows for fine-tuning of the inhibitor's pharmacological properties, leading to improved potency and selectivity.

In another study, researchers at a leading pharmaceutical company reported the use of 2-Fluoro-5-(methoxymethoxy)phenylboronic acid in the development of novel antiviral agents. The compound was found to be a valuable starting material for the synthesis of compounds with enhanced antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The fluoro substituent was shown to enhance the antiviral efficacy by improving the drug's ability to penetrate viral cells and inhibit viral replication.

The versatility of 2-Fluoro-5-(methoxymethoxy)phenylboronic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand in transition metal-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them highly valuable in the preparation of complex organic molecules with high stereochemical control.

In summary, 2-Fluoro-5-(methoxymethoxy)phenylboronic acid (CAS No. 2096332-96-4) is a highly functionalized boronic acid derivative with significant potential in medicinal chemistry and drug discovery. Its unique combination of a fluoro substituent and a methoxymethoxy protecting group makes it an attractive building block for the synthesis of complex organic molecules and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.